566-76-7

16alpha-Hydroxyestrone

In Stock

• CAS RN:
• 566-76-7

• Formula:
• C18H22O3

• InChI:
• InChI=1S/C18H22O3/c1-18-7-6-13-12-5-3-11(19)8-10(12)2-4-14(13)15(18)9-16(20)17(18)21/h3,5,8,13-16,19-20H,2,4,6-7,9H2,1H3/t13-,14-,15+,16-,18+/m1/s1

• InChIKey:
• WPOCIZJTELRQMF-QFXBJFAPSA-N

• The naturally-occurring estrogens are estrone (E1,), estradiol (E2,), and estriol (E3,). 16α-hydroxy Estrone (16α-OHE1) is a hydroxylated metabolite of E1 as well as an interconversion product with E2. E1 is 16α-hydroxylated by cytochrome P450 (CYP) isoforms, including CYP1A1, CYP3A5, CYP3A4, and CYP3A7, with CYP3A5 being breast-specific. 16α-OHE1 is sulphatized or glucuronidated before excretion. It is increased in rheumatoid arthritis and decreased by physical activity. Unlike the parent estrogens and other hydroxylated metabolites of E1, 16α-OHE1 binds covalently and persistently activates estrogen receptors. In addition, this metabolite increases cell proliferation and does not suppress TNF-α secretion, whereas other estrogen metabolites are not pro-proliferative and have marked effects on TNF-α secretion. The levels of 16α-OHE1 are increased in some forms of horm...

2-Chloro-1-(difluoromethoxy)-4-(trifluoromethyl)benzene

In Stock

• CAS RN:
• 1417566-76-7

• Formula:
• C8H4ClF5O

• InChI:
• InChI=1S/C8H4ClF5O/c9-5-3-4(8(12,13)14)1-2-6(5)15-7(10)11/h1-3,7H

• InChIKey:
• AXHGNHJMOVMGFL-UHFFFAOYSA-N

• 2-Chloro-1-(difluoromethoxy)-4-(trifluoromethyl)benzene is a useful research compound. Its molecular formula is C8H4ClF5O and its molecular weight is 246.56 g/mol. The purity is usually 95%.